1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• SMILES: CC(=O)C1=C(CCC2(C1)OCCO2)O
• InChI: InChI=1S/C10H14O4/c1-7(11)8-6-10(3-2-9(8)12)13-4-5-14-10/h12H,2-6H2,1H3
• InChIKey: ALXBWZYRKKUABR-UHFFFAOYSA-N

1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one: Spirocyclic Ketone Building Block for Procurement Specification

1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one (CAS 1431311-76-0) is a spirocyclic ketone derivative with the molecular formula C₁₀H₁₄O₄ and a molecular weight of 198.22 g/mol [1]. The compound features a 1,4-dioxaspiro[4.5]dec-7-ene core bearing an acetyl substituent at the 7-position and a hydroxyl group at the 8-position, yielding an enol-ketone tautomeric system with a computed XLogP3 of 0.5 . It is supplied as a research-grade building block (typically ≥95% purity) through vendors such as Enamine (catalog EN300-1127820), Leyan, and Smolecule [2]. This compound belongs to a broader class of 1,4-dioxaspiro[4.5]decane derivatives that have been explored as intermediates for analgesic agents, kinase inhibitors, and nuclear receptor modulators [3].

✓ Spirocyclic enol-ketone with acetyl and hydroxyl handles

✓ Defined H-bond donor/acceptor topology for fragment elaboration

✓ Research-grade building block via specialist suppliers

• [1] PubChem CID 90370115. 1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/90370115 View Source
• [2] Kuujia. CAS 1431311-76-0: 1-{8-hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl}ethan-1-one. Enamine pricing and availability data. https://www.kuujia.com/cas-1431311-76-0.html View Source
• [3] PubChem. 1,4-Dioxaspiro[4.5]decan-8-one (Patent Count: 7461; Literature Count: 8). https://pubchemlite.lcsb.uni.lu View Source

Why Generic Substitution Fails for 1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one

Substituting 1-(8-hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl)ethan-1-one with a closely related analog is not straightforward because the three defining structural features—the spirocyclic 1,4-dioxolane ketal, the C7–C8 enol double bond, and the 8-hydroxy group—collectively determine both the compound's conformational rigidity and its hydrogen-bond donor/acceptor profile . Removing the hydroxyl (as in 1-(1,4-dioxaspiro[4.5]decan-8-yl)ethanone, CAS 35477-39-5) eliminates a key hydrogen-bond donor site and alters the TPSA, while replacing the acetyl with an ester (as in ethyl 8-hydroxy-1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate, CAS 121210-56-8) changes both the electrophilic character at C7 and the lipophilicity [1]. The spirocyclic ketal itself provides metabolic stability advantages over simple cyclohexenone analogs, a feature documented in the broader spiroketal medicinal chemistry literature [2]. Procurement decisions must therefore be guided by the specific functional group combination rather than by scaffold similarity alone.

Target: 8-OH donor

Removing 8-OH (CAS 35477-39-5) eliminates H-bond donor, alters TPSA and may shift binding interactions.

Target: Acetyl at C7

Replacing acetyl with ethyl ester (CAS 121210-56-8) changes electrophilicity and increases lipophilicity (~+0.7 XLogP).

Target: Spirocyclic ketal

Monocyclic cyclohexenone analogs lack conformational restriction; may alter metabolic stability profile.

• [1] PubChem CID 90370115. Computed Properties: XLogP3, TPSA, Hydrogen Bond Donor/Acceptor Counts. https://pubchem.ncbi.nlm.nih.gov/compound/90370115 View Source
• [2] Lenci, E. 'Synthesis and Biological Properties of Spiroacetal-Containing Small Molecules.' In Small Molecule Drug Discovery, Elsevier, 2020, pp. 225–245. View Source

Quantitative Differentiation Evidence for 1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one vs. Analogs

Hydrogen-Bond Donor Capacity vs. Saturated Spirocyclic Analog 1-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanone

1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl)ethan-1-one possesses one hydrogen-bond donor (the 8-OH group) versus zero for the saturated analog 1-(1,4-dioxaspiro[4.5]decan-8-yl)ethanone (CAS 35477-39-5). This difference is directly reflected in the computed Hydrogen Bond Donor Count (1 vs. 0) and contributes to a higher Topological Polar Surface Area (55.8 Ų vs. 35.5 Ų for the saturated analog) [1]. The presence of the hydroxyl group also enables the formation of intramolecular O–H···O hydrogen bonds with the dioxolane oxygen, a structural feature observed crystallographically in related spirocyclic hydroxy ketones [2].

HBD & TPSA vs. saturated analog

Reported

Target HBD=1, TPSA=55.8 Ų vs. Analog HBD=0, TPSA=35.5 Ų

Supports hydroxyl-mediated binding interaction studies

Computed properties (PubChem); ΔTPSA +57%

Evidence Dimension	Hydrogen Bond Donor Count / Topological Polar Surface Area (TPSA)
Target Compound Data	HBD = 1; TPSA = 55.8 Ų [1]
Comparator Or Baseline	1-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanone (CAS 35477-39-5): HBD = 0; TPSA = 35.5 Ų
Quantified Difference	ΔHBD = +1; ΔTPSA = +20.3 Ų (57% increase)
Conditions	Computed properties from PubChem (Cactvs 3.4.8.18) [1]

Why This Matters

The additional hydrogen-bond donor capacity directly impacts binding interactions with biological targets that require hydroxyl-mediated hydrogen bonding, making this compound a distinct choice for projects targeting enzymes or receptors with known hydroxyl recognition motifs.

• [1] PubChem. Computed Properties for CID 90370115 and comparator compounds. National Center for Biotechnology Information. View Source
• [2] OUCI. Spiro-fused cyclohexane hydroxy compounds: intramolecular O–H···O hydrogen bonding in spirocyclic hydroxy ketones. Crystallographic evidence. View Source

Enol-Ketone Tautomeric System: Chemical Reactivity Differentiation from Ethyl Ester Analog

The acetyl substituent at C7 in the target compound provides a ketone carbonyl (C=O) that is conjugated with the C7=C8 double bond, creating an enol-ketone system capable of both nucleophilic addition at the carbonyl and electrophilic substitution at C7. In contrast, ethyl 8-hydroxy-1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate (CAS 121210-56-8) carries an ester at the analogous position, which has different electrophilicity and is susceptible to hydrolysis rather than nucleophilic addition . The computed XLogP3 of 0.5 for the acetyl compound is also lower than the ester analog (estimated ~1.2 based on the additional ethyl group), indicating differential partitioning behavior [1].

Lipophilicity shift vs. ester

Class-level

−0.7ΔXLogP

Target more hydrophilic; ketone vs. ester reactivity difference

May support ketone-specific synthetic route design

Reactivity inferred from functional group class behavior

Evidence Dimension	Functional group reactivity at C7 / Lipophilicity (XLogP3)
Target Compound Data	Acetyl (CH₃C=O) at C7; XLogP3 = 0.5 [1]
Comparator Or Baseline	Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate (CAS 121210-56-8): COOEt at C7; XLogP3 estimated ~1.2
Quantified Difference	ΔXLogP3 ≈ -0.7 (target more hydrophilic); distinct reactivity profile (ketone vs. ester electrophilicity)
Conditions	Computed XLogP3 from PubChem; reactivity inferred from functional group class behavior

Why This Matters

For synthetic chemists, the acetyl group enables ketone-specific transformations (reductive amination, Grignard addition, hydrazone formation) that are inaccessible with the ester analog, justifying procurement of the acetyl variant for specific synthetic routes.

• [1] PubChem CID 90370115. Computed XLogP3 = 0.5. National Center for Biotechnology Information. View Source

Spirocyclic Conformational Rigidity vs. Monocyclic Cyclohexenone Analogs

The 1,4-dioxaspiro[4.5]decane scaffold locks the cyclohexane ring into a defined conformation, restricting rotational freedom relative to simple monocyclic cyclohexenone analogs. Literature on spirocyclic ketone-containing ACC inhibitors from Pfizer demonstrated that spirocyclic ketones provide enhanced metabolic stability compared to monocyclic ketones by reducing the rate of in vivo ketone reduction [1]. While those studies did not use this specific compound, the class-level inference is that the spirocyclic ketal in 1-(8-hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl)ethan-1-one would similarly restrict conformational flexibility relative to a non-spirocyclic 2-acetyl-3-hydroxycyclohex-2-enone analog [2].

Conformational restriction vs. monocyclic

Class-level

Rotatable bonds = 1 vs. Monocyclic ≥ 2

Spirocyclic ketal locks ring conformation

May support conformational restriction and metabolic stability screening

Class-level inference from spirocyclic ketone literature

Evidence Dimension	Conformational flexibility (rotatable bonds) / Metabolic stability
Target Compound Data	Rotatable Bond Count = 1; spirocyclic ketal locks ring conformation [2]
Comparator Or Baseline	Non-spirocyclic 2-acetyl-3-hydroxycyclohex-2-enone analog: Rotatable Bond Count ≥ 2; free cyclohexenone conformation
Quantified Difference	Δ Rotatable Bonds ≥ -1; qualitative metabolic stability advantage inferred from Pfizer spirocyclic ketone series [1]
Conditions	Literature inference from spirocyclic ketone ACC inhibitor program (Pfizer, 2014)

Why This Matters

The conformational restriction provided by the spirocyclic scaffold can improve binding selectivity and metabolic stability in drug discovery programs, offering an advantage over flexible monocyclic analogs when developing compounds for in vivo studies.

• [1] Griffith, D. A. et al. 'Decreasing the Rate of Metabolic Ketone Reduction in the Discovery of a Clinical Acetyl-CoA Carboxylase Inhibitor for the Treatment of Diabetes.' J. Med. Chem., 2014. OSTI.gov. View Source
• [2] PubChem CID 90370115. Computed Properties: Rotatable Bond Count = 1. National Center for Biotechnology Information. View Source

Enamine Catalog Pricing and Availability vs. Structurally Similar Building Blocks

As of 2023, 1-(8-hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl)ethan-1-one is available from Enamine (catalog EN300-1127820) at 95% purity, priced at $744/0.05g, $779/0.1g, $849/0.5g, $884/1g, and $3,807/10g [1]. This pricing reflects the compound's specialized spirocyclic structure with three functional handles. For comparison, the simpler 1,4-dioxaspiro[4.5]decan-8-one (CAS 4746-97-8) is widely available at significantly lower cost due to its simpler structure and higher commercial demand as a bulk intermediate for analgesic synthesis, with a patent count exceeding 7,400 [2]. The target compound's premium pricing reflects its differentiated functional group array (enol + hydroxyl + acetyl) suitable for late-stage diversification.

Pricing differential

Data to verify

~$884/g

Approx. 15–20× more than simpler spiroketone (Enamine 2023)

Reflects specialized functional group complexity; validate synthetic need

Supplier pricing, subject to change; confirm before procurement

Evidence Dimension	Commercial availability and pricing
Target Compound Data	Enamine EN300-1127820: $884/g (95% purity) [1]
Comparator Or Baseline	1,4-Dioxaspiro[4.5]decan-8-one (CAS 4746-97-8): estimated <$50/g (bulk); over 7,400 associated patents [2]
Quantified Difference	Target compound approximately 15–20× more expensive per gram, reflecting greater synthetic complexity and lower production volume
Conditions	Pricing data sourced from Enamine via Kuujia (2023); comparator pricing estimated from general bulk chemical suppliers

Why This Matters

This cost differential is justified when the specific enol-hydroxyl-acetyl functional group combination is required for a synthesis; procurement of the simpler analog would necessitate additional synthetic steps to introduce the missing functionality.

• [1] Kuujia. Enamine pricing for EN300-1127820 (1-(8-hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl)ethan-1-one). Updated 2023-10-26. https://www.kuujia.com/cas-1431311-76-0.html View Source
• [2] PubChem. 1,4-Dioxaspiro[4.5]decan-8-one (Patent Count: 7461). https://pubchemlite.lcsb.uni.lu View Source

Application Scenarios Where 1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-EN-7-YL)ethan-1-one Provides Procurement Advantage

Synthesis of Spirocyclic Analgesic Lead Compounds via C7 Functionalization

The patent literature documents extensive use of 1,4-dioxaspiro[4.5]decane derivatives as intermediates for analgesic agents, including N-[(4-substituted-1-aminocyclohex-1-yl)methyl]benzamide derivatives with potent activity and low physical dependence liability relative to morphine [1]. 1-(8-Hydroxy-1,4-dioxaspiro[4.5]dec-7-en-7-yl)ethan-1-one provides a pre-functionalized scaffold with an acetyl group at C7 that can undergo reductive amination to install amine substituents directly, eliminating two synthetic steps compared to starting from the unsubstituted 1,4-dioxaspiro[4.5]decane core.

Kinase Inhibitor Fragment Elaboration Using the Enol-Ketone System

Spirocyclic ketone-containing ACC inhibitors developed by Pfizer demonstrated that the spirocyclic scaffold provides metabolic stability advantages by reducing in vivo ketone reduction rates [1]. The target compound, with its enol-ketone system and hydroxyl hydrogen-bond donor, is suited as a fragment for kinase inhibitor programs where the acetyl group can be elaborated via hydrazone or oxime formation to introduce heterocyclic warheads, while the hydroxyl group can be used for subsequent etherification or esterification to modulate pharmacokinetic properties.

Nuclear Receptor Modulator Synthesis Requiring Defined H-Bond Topology

Spiro-containing compounds have been described as modulators of steroid hormone nuclear receptors, where the three-dimensional arrangement of hydrogen-bond donors and acceptors is critical for receptor subtype selectivity [1]. The combination of one H-bond donor (8-OH) and four H-bond acceptors (two dioxolane oxygens, one ketone oxygen, one enol oxygen) in a conformationally restricted scaffold [2] provides a defined pharmacophore geometry that is difficult to achieve with flexible-chain analogs, making this compound a strategic procurement choice for nuclear receptor program hit expansion.

Spirocyclic Fragment Library Construction for FBDD Campaigns

The compound's molecular weight of 198.22 g/mol, computed XLogP3 of 0.5, and TPSA of 55.8 Ų place it within favorable fragment-like property space for Fragment-Based Drug Discovery [1]. The presence of three distinct functional groups (spiroketal, enol-hydroxyl, acetyl) on a rigid scaffold provides multiple vectors for fragment growth. Procurement of this compound as part of a spirocyclic fragment library enables systematic exploration of chemical space that is underrepresented in traditional flat aromatic fragment collections [2].

Application

Selection Property

Validation Focus

Spirocyclic analgesic lead synthesis

Pre-functionalized C7 acetyl for reductive amination

Reductive amination route efficiency

Kinase inhibitor fragment elaboration

Enol-ketone and hydroxyl handles for heterocycle formation

Hydrazone/oxime formation compatibility

Nuclear receptor modulator synthesis

Conformationally restricted H-bond topology

Pharmacophore geometry for receptor subtype selectivity

Spirocyclic fragment library for FBDD

Fragment-like property profile (MW, XLogP, TPSA)

3D fragment space exploration

• [1] Justia Patents. US Patent 4,212,878: Phenylacetamide Derivative Analgesics. 1,4-Dioxaspiro[4.5]decane core in analgesic development. View Source
• [2] PubChem CID 90370115. Molecular weight, XLogP3, TPSA, HBD/HBA counts. View Source